Cas no 76727-12-3 (Pentacene, 5,7,12,14-tetraphenyl-)

• Product Name: Pentacene, 5,7,12,14-tetraphenyl-
• CAS No: 76727-12-3
• MF: C₄₆H₃₀
• MW: 582.730412006378
• CID: 1781435
• PubChem ID: 12602659
• Update Time: 2025-04-21

Pentacene, 5,7,12,14-tetraphenyl- Chemical and Physical Properties

Names and Identifiers

• Pentacene, 5,7,12,14-tetraphenyl-
• 5,7,12,14-tetraphenylpentacene
• DTXSID60504059
• 76727-12-3

• Inchi： 1S/C46H30/c1-5-17-31(18-6-1)43-35-25-13-14-26-36(35)44(32-19-7-2-8-20-32)40-30-42-41(29-39(40)43)45(33-21-9-3-10-22-33)37-27-15-16-28-38(37)46(42)34-23-11-4-12-24-34/h1-30H
• InChI Key： NCOCHDOPTIHEFN-UHFFFAOYSA-N
• SMILES： C12=CC3C(C4C=CC=CC=4)=C4C=CC=CC4=C(C4C=CC=CC=4)C=3C=C1C(C1C=CC=CC=1)=C1C=CC=CC1=C2C1C=CC=CC=1

Computed Properties

• Exact Mass: 582.2349
• Monoisotopic Mass: 582.234750957g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 46
• Rotatable Bond Count: 4
• Complexity: 803
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0